6-Fluoro-4-methoxyquinoline
Overview
Description
6-Fluoro-4-methoxyquinoline is a chemical substance used in scientific research. It has a CAS Number of 61293-17-2 and a molecular weight of 177.18 . The IUPAC name for this compound is 6-fluoro-4-methoxyquinoline .
Molecular Structure Analysis
The molecular structure of 6-Fluoro-4-methoxyquinoline is represented by the linear formula C10H8FNO . The InChI code for this compound is 1S/C10H8FNO/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10/h2-6H,1H3 .Physical And Chemical Properties Analysis
6-Fluoro-4-methoxyquinoline has a molecular weight of 177.18 .Scientific Research Applications
Synthesis of Fluorinated Quinolines
Fluorinated quinolines, including 6-Fluoro-4-methoxyquinoline, have been synthesized using a variety of methods. These methods exploit cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .
Functionalization of Polyfluorinated Quinolines
6-Fluoro-4-methoxyquinoline can be used in novel approaches to functionalize polyfluorinated quinolines. This includes nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds .
Biological Activity
Fluoroquinolines, including 6-Fluoro-4-methoxyquinoline, exhibit remarkable biological activity. They have been used as a basic structure for the search of synthetic antimalarial drugs .
Medical Applications
Fluoroquinolines have found applications in medicine. For example, fluoroquine and mefloquine, which are derived from the quinoline skeleton, are used as antimalarial drugs . Other drugs like Brequinar® and its analogs have proven useful in transplantation medicine, and also for treatment of rheumatic arthritis and psoriasis .
Agricultural Applications
A number of fluorinated quinolines, potentially including 6-Fluoro-4-methoxyquinoline, have found application in agriculture .
Components for Liquid Crystals
Fluorinated quinolines can also be used as components for liquid crystals .
Fluorescence Studies
6-Methoxyquinoline, a related compound, has been studied for its fluorescence properties in aqueous media . It’s plausible that 6-Fluoro-4-methoxyquinoline could have similar applications.
Antibacterial and Antioxidant Activities
Quinoline analogs, potentially including 6-Fluoro-4-methoxyquinoline, have demonstrated various biological activities such as antibacterial and antioxidant activities .
Mechanism of Action
Target of Action
It’s known that quinoline derivatives, which 6-fluoro-4-methoxyquinoline is a part of, have a wide range of biological activities and can interact with various biological targets .
Mode of Action
A study has shown that a similar compound, 6-fluoro, 4-hydroxy, 2-methylquinoline, interacts with titanium oxide nanoparticles (TiO2 NPs), revealing a mix of static and dynamic fluorescence quenching mechanisms
Biochemical Pathways
Quinoline derivatives are known to be involved in a variety of biological processes
Result of Action
It’s known that quinoline derivatives can have a wide range of biological activities
Safety and Hazards
properties
IUPAC Name |
6-fluoro-4-methoxyquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCJDENBNMSTOGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C=C(C=CC2=NC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80613278 |
Source
|
| Record name | 6-Fluoro-4-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80613278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-4-methoxyquinoline | |
CAS RN |
61293-17-2 |
Source
|
| Record name | 6-Fluoro-4-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80613278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid](/img/structure/B1591854.png)
![4-[3-(Acryloyloxy)propoxy]benzoic acid](/img/structure/B1591863.png)
